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Compound of Interest

Compound Name: S 18986

CAS No.: 175340-20-2

Cat. No.: B1680379

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the administration of S 18986 in mice and rats. S 18986 is a

positive allosteric modulator of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)

type glutamate receptors, demonstrating potential as a cognitive enhancer and neuroprotective

agent.[1][2][3]

Data Presentation: Quantitative Summary
The following tables summarize the dosages and administration routes of S 18986 used in

various studies in mice and rats.
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Route of

Administration
Dosage Effects Observed Reference

Intraperitoneal (i.p.) 0.1 mg/kg

Improved long-

term/declarative and

short-term/working

memory in aged mice.

[4]

Intraperitoneal (i.p.) 3 and 10 mg/kg
Memory-enhancing

effects.
[5]

Intraperitoneal (i.p.) 30 and 100 mg/kg

Slight decrease in

locomotion, without

affecting exploratory

behavior or cognitive

processes.

[5]
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Route of

Administration
Dosage Effects Observed Reference

Intraperitoneal (i.p.) 3 and 10 mg/kg

Increased

acetylcholine release

in the hippocampus of

aged rats.

[1]

Intraperitoneal (i.p.) 10 mg/kg

Increased

acetylcholine release

in the hippocampus of

young rats.

[1]

Oral (p.o.)
0.1, 0.3, and 1.0

mg/kg (daily)

Dose-dependently

reversed age-related

deficits in a reinforcer

devaluation task and

oxidative stress

markers in the

prelimbic cortex and

hippocampus.

[6]

Oral (p.o.) Chronic administration

Increased locomotor

activity and

performance in a

spatial memory task in

aged rodents;

retarded the decline of

forebrain cholinergic

and midbrain

dopaminergic

neurons.

[3]

Experimental Protocols
Detailed methodologies for key experiments involving the administration of S 18986 are

provided below.
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Protocol 1: Intraperitoneal (i.p.) Administration in Mice
for Cognitive Enhancement Studies
Objective: To assess the effects of S 18986 on memory performance in aged mice.

Materials:

S 18986

Vehicle (e.g., sterile saline or 0.5% methylcellulose)

Aged mice (e.g., C57BL/6, 18-22 months old)

Standard laboratory scale

1 ml syringes with 25-27 gauge needles

Animal handling and restraint devices

Procedure:

Drug Preparation:

On the day of the experiment, prepare a fresh solution of S 18986.

Dissolve S 18986 in the chosen vehicle to achieve the desired final concentration (e.g., for

a 0.1 mg/kg dose in a 25g mouse, you would inject 0.1 ml of a 0.025 mg/ml solution).

Ensure the solution is homogenous. Sonication may be used if necessary to aid

dissolution.

Prepare a vehicle-only solution to be used as a control.

Animal Handling and Dosing:

Weigh each mouse accurately to calculate the precise volume of the drug solution to be

administered.
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Gently restrain the mouse, exposing the lower abdominal quadrants.

Lift the mouse by the scruff of the neck to immobilize it and turn it to a supine position,

tilting the head downwards.

Insert the needle at a 15-20 degree angle into the lower right or left abdominal quadrant,

avoiding the midline to prevent damage to the bladder or cecum.

Inject the calculated volume of the S 18986 solution or vehicle.

Withdraw the needle and return the mouse to its home cage.

Behavioral Testing:

Administer S 18986 at a consistent time before behavioral testing (e.g., 30 minutes).

Conduct cognitive assessments such as the radial maze to evaluate long-term/declarative

and short-term/working memory.[4]

Protocol 2: Chronic Oral (p.o.) Administration in Rats for
Neuroprotection Studies
Objective: To evaluate the long-term neuroprotective effects of S 18986 in aged rats.

Materials:

S 18986

Vehicle (e.g., distilled water, 0.5% methylcellulose)

Aged rats (e.g., Sprague-Dawley, 14-18 months old)[3]

Oral gavage needles (flexible or rigid, appropriate size for rats)

Syringes

Animal scale

Procedure:
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Drug Preparation:

Prepare a suspension of S 18986 in the chosen vehicle at the desired concentrations

(e.g., 0.1, 0.3, 1.0 mg/kg).[6]

Ensure the suspension is uniform before each administration.

Animal Handling and Dosing:

Weigh each rat regularly (e.g., weekly) to adjust the dosing volume.

Gently restrain the rat.

Measure the distance from the tip of the rat's nose to the last rib to estimate the length of

the esophagus and prevent accidental entry into the trachea. Mark this length on the

gavage needle.

Insert the gavage needle into the diastema (the gap between the incisors and molars) and

gently advance it along the roof of the mouth and down the esophagus to the pre-marked

length.

Administer the calculated volume of the S 18986 suspension or vehicle.

Slowly withdraw the gavage needle.

Return the rat to its home cage and monitor for any signs of distress.

Long-term Study Design:

Administer S 18986 or vehicle daily for the duration of the study (e.g., 4 months).[3][6]

At the conclusion of the treatment period, conduct behavioral tests (e.g., spatial memory

tasks) and/or post-mortem tissue analysis to assess neuroprotective effects.[3]

Visualizations
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Caption: S 18986 enhances AMPA receptor function, leading to increased BDNF and LTP.
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Caption: Workflow for administering S 18986 and subsequent analysis.

Logical Relationship of S 18986's Effects
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Caption: S 18986's modulation of AMPA receptors leads to multiple beneficial effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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